N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C28H27N5O3S/c1-36-23-13-11-20(12-14-23)17-26(34)29-18-25-30-31-28(33(25)22-8-3-2-4-9-22)37-19-27(35)32-16-15-21-7-5-6-10-24(21)32/h2-14H,15-19H2,1H3,(H,29,34)
• InChI Key: IPTOWJBCLNIJRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C28H27N5O3S
• Molecular Weight: 513.6 g/mol

Description

The compound “N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide” is a chemical compound, but there is no detailed description available.

Physical And Chemical Properties Analysis

There is no available data on the physical and chemical properties of this compound.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds with structures similar to the one mentioned are often synthesized to explore their chemical properties and potential applications in medicinal chemistry. For instance, compounds derived from thiazolidinone and triazole scaffolds, like some N-substituted acetamide derivatives, have been synthesized and evaluated for antimicrobial activities (Baviskar, Khadabadi, & Deore, 2013). The synthesis process often involves multiple steps, including condensation reactions, and is aimed at introducing various functional groups that can confer desired biological activities.

Biological Activities

Such compounds are studied for a wide range of biological activities. For example, research into derivatives of 1,2,4-triazole has shown potential inhibitory effects against various enzymes, highlighting their significance in developing therapeutic agents (Virk et al., 2018). These activities are crucial for drug discovery, especially in identifying new treatments for diseases where current therapies are inadequate.

Potential Therapeutic Uses

The therapeutic potential of compounds structurally related to the queried chemical includes antimicrobial, anti-inflammatory, and anticancer activities. For instance, N-aryl substituted phenyl acetamide analogs have been explored for their anticancer and antimicrobial properties, indicating the versatility of these compounds in addressing a range of diseases (Kumar et al., 2019). Moreover, modifications of these compounds, such as the replacement of acetamide groups with alkylurea, have shown to retain antiproliferative activity against cancer cell lines, suggesting potential for development into anticancer agents with low toxicity (Wang et al., 2015).